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Compound of Interest

Compound Name:
4-(2-

Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

An In-Depth Technical Guide
Executive Summary
4-(2-Isothiocyanatophenyl)morpholine (also known as N-(2-

isothiocyanatophenyl)morpholine or 2-morpholinophenyl isothiocyanate) is a bifunctional aryl

building block characterized by an electrophilic isothiocyanate (-NCS) group ortho to a

morpholine ring. Unlike its more common para-isomer (CAS 51317-66-9), the ortho-isomer

possesses unique steric and electronic properties driven by the proximity of the morpholine

nitrogen to the reactive isothiocyanate center. This compound serves as a critical intermediate

in the synthesis of covalent kinase inhibitors, thiourea-based organocatalysts, and heterocyclic

scaffolds such as benzothiazines.

Chemical Identity & Physicochemical Profile
This molecule combines a lipophilic, electron-rich aromatic system with a reactive electrophile.

The ortho-positioning of the morpholine ring introduces significant steric bulk, influencing both

the stability and the selectivity of the isothiocyanate group.
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Key Identifiers
Property Description

IUPAC Name 4-(2-Isothiocyanatophenyl)morpholine

Common Name 2-Morpholinophenyl isothiocyanate

Molecular Formula C₁₁H₁₂N₂OS

Molecular Weight 220.29 g/mol

Structural Features
Ortho-substituted aryl isothiocyanate; Tertiary

amine (morpholine)

Isomeric Distinction
Distinct from the para-isomer (CAS 51317-66-9)

and meta-isomer.

Predicted Physicochemical Properties
Physical State: Likely a pale yellow to orange oil or low-melting solid (based on structural

analogs like 5-fluoro-2-morpholinophenyl isothiocyanate).

Solubility: Highly soluble in organic solvents (DCM, THF, DMSO, Acetonitrile). Limited

solubility in water; however, the morpholine nitrogen can be protonated at low pH to improve

aqueous solubility, though this risks acid-catalyzed hydrolysis of the isothiocyanate.

LogP (Predicted): ~2.0 – 2.5 (Lipophilic).

Stability: Moisture-sensitive. The isothiocyanate group slowly hydrolyzes to the

corresponding amine and COS/CO₂ in the presence of water, a process accelerated by basic

conditions.

Synthesis & Production Protocols
The synthesis of 4-(2-isothiocyanatophenyl)morpholine follows a convergent route, typically

starting from 2-chloronitrobenzene. The workflow ensures the installation of the morpholine ring

prior to the sensitive isothiocyanate group.

Synthetic Pathway (Step-by-Step)
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Step 1: Nucleophilic Aromatic Substitution (SₙAr)

Reagents: 2-Chloronitrobenzene, Morpholine (excess or with base like K₂CO₃), DMSO or

DMF, 80–100°C.

Mechanism: The morpholine nitrogen attacks the electron-deficient carbon ortho to the nitro

group, displacing chloride.

Product: 4-(2-Nitrophenyl)morpholine.

Step 2: Nitro Reduction

Reagents: H₂ (gas) with Pd/C catalyst (ethanol/EtOAc) OR Iron powder/NH₄Cl

(ethanol/water).

Rationale: Catalytic hydrogenation is cleaner, but iron reduction is preferred if halogen

substituents (that might undergo hydrogenolysis) are present on the ring.

Product: 2-Morpholinoaniline (The immediate precursor).

Step 3: Isothiocyanation

Method A (Thiophosgene): Reaction of 2-morpholinoaniline with thiophosgene (CSCl₂) in a

biphasic system (DCM/Water) with NaHCO₃ or CaCO₃ as an acid scavenger.

Method B (CS₂/DCC): Reaction with Carbon Disulfide (CS₂) and Dicyclohexylcarbodiimide

(DCC) or Tosyl Chloride. This avoids the use of highly toxic thiophosgene.

Product:4-(2-Isothiocyanatophenyl)morpholine.

Synthesis Workflow Diagram

2-Chloronitrobenzene S_NAr Substitution
(Morpholine, K2CO3, Heat) 4-(2-Nitrophenyl)morpholine Reduction

(H2/Pd-C or Fe/NH4Cl)
2-Morpholinoaniline

(Precursor)
Isothiocyanation

(CSCl2 or CS2/DCC)
4-(2-Isothiocyanatophenyl)morpholine

(Target)
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Figure 1: Convergent synthesis pathway from 2-chloronitrobenzene to the target

isothiocyanate.

Chemical Reactivity & Ortho-Effects
The reactivity of 4-(2-isothiocyanatophenyl)morpholine is defined by the electrophilicity of

the isothiocyanate carbon, modulated by the ortho-morpholine group.

The Ortho-Effect
Unlike the para-isomer, the ortho-morpholine group exerts two distinct effects:

Steric Hindrance: The bulky morpholine ring shields the isothiocyanate carbon, potentially

slowing down reaction rates with bulky nucleophiles compared to the para-isomer.

Electronic Deactivation: The morpholine nitrogen donates electron density into the benzene

ring (resonance). This increases the electron density of the aromatic system, making the

isothiocyanate carbon less electrophilic (less positive character) than in unsubstituted phenyl

isothiocyanate.

Primary Reactions
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Reaction Type Reagent Product Mechanism

Thiourea Formation
Primary/Secondary

Amines (R-NH₂)

N,N'-Disubstituted

Thiourea

Nucleophilic attack of

amine N on NCS

carbon.

Cyclization
Internal Nucleophiles /

Acid

Benzothiazines /

Benzimidazoles

If the reaction partner

allows, the ortho-

morpholine can

sometimes participate

in complex

cyclizations or be

displaced in harsh

conditions.

Hydrolysis Water / Base 2-Morpholinoaniline

Attack of water on

NCS, followed by

decarboxylation (-

COS/CO₂).

Reactivity Mechanism Diagram
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Figure 2: Mechanistic pathway of nucleophilic addition, highlighting the modulating role of the

ortho-substituent.

Biological Applications
Covalent Probes & Inhibitors
Isothiocyanates are classic "warheads" for covalent drugs. They react specifically with cysteine

residues (thiol groups) in proteins.

Targeting: The 2-morpholino group can act as a "hinge binder" or recognition element in

kinase inhibitors, directing the molecule to the ATP binding pocket.

Covalent Bond Formation: Once bound, the ortho-isothiocyanate is positioned to react with a

nearby cysteine (e.g., Cys481 in BTK or similar non-catalytic cysteines), forming a stable

dithiocarbamate or thiourea linkage. This leads to irreversible inhibition.
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Chemical Biology
This compound can serve as a chemical probe to map reactive cysteines in a proteome. The

morpholine tag improves solubility and can be used as a handle for further functionalization if

modified (e.g., using an alkyne-tagged morpholine analog).

Safety & Handling Protocols
Warning: Aryl isothiocyanates are potent irritants and sensitizers.

Lachrymator: Vapors can cause severe eye and respiratory irritation.[1] Handle only in a

functioning fume hood.

Skin Sensitizer: Direct contact can cause allergic dermatitis. Double-gloving (Nitrile) is

recommended.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.

Desiccate if possible.[2]

Spill Cleanup: Neutralize spills with a solution of dilute ammonia or ethanolamine (to convert

the isothiocyanate to a non-volatile thiourea) before disposal.
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803-820.

Analog Reference: Synthesis of 5-fluoro-2-morpholinophenyl isothiocyanate (CAS

131679-55-5) and 3-methyl-2-morpholinophenyl isothiocyanate (CAS 131679-58-8).

Molaid Chemical Database.

Reactivity of Isothiocyanates

Mechanism:[3][4][5] Drobnica, L., et al. "The Chemistry of the -NCS Group." The
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Nrf2 Induction: 3-Morpholinopropyl isothiocyanate studies.[2][6] Carcinogenesis, 2008,

29(3), 594-9. (Demonstrates biological activity of morpholine-linked isothiocyanates).

Safety Data

General MSDS: Fisher Scientific Safety Data Sheet for 4-Morpholinophenyl isothiocyanate

(Para-isomer used as proxy for hazard classification).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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